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Compound of Interest

Compound Name:

N-

[Tris(hydroxymethyl)methyl]acryla

mide

Cat. No.: B080581 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling N-[Tris(hydroxymethyl)methyl]acrylamide, also known as TRIS-

acrylamide. Adherence to these protocols is critical for minimizing risk and ensuring operational

integrity.

Immediate Safety and Handling
N-[Tris(hydroxymethyl)methyl]acrylamide is classified as a substance that causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2] It is harmful if swallowed.[2] The

following procedures are mandatory for the safe handling of this chemical.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment must be worn at all times when handling N-
[Tris(hydroxymethyl)methyl]acrylamide:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b080581?utm_src=pdf-interest
https://www.benchchem.com/product/b080581?utm_src=pdf-body
https://www.benchchem.com/product/b080581?utm_src=pdf-body
https://www.fishersci.com/shop/products/n-tris-hydroxymethyl-methyl-acrylamide-99-thermo-scientific/AAB2285406
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22854~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:24:34~~N-Acryloyltris(hydroxymethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22854~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:24:34~~N-Acryloyltris(hydroxymethyl
https://www.benchchem.com/product/b080581?utm_src=pdf-body
https://www.benchchem.com/product/b080581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses.[3] An eye wash

station should be readily

accessible.[3]

To prevent eye irritation or

serious eye damage from

splashes or dust.[1][2]

Hand Protection

Protective gloves, such as

nitrile gloves.[3] Regularly

change gloves and wash

hands.[4]

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area.

[3][5] If dust or aerosols may

be generated, a dust mask

(e.g., N95) or other respiratory

protective device with a

particle filter is required.[3][4]

To prevent respiratory tract

irritation.[1][2]

Body Protection

A fully buttoned lab coat with

sleeves extending to the

wrists.[4] In cases of potential

significant exposure to

particles, Tyvek sleeves and/or

gowns are recommended.[4]

To protect the skin from

accidental contact.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood, especially when

handling the powder form to avoid dust formation.[3][4]

Set up a designated area for working with the chemical and cover surfaces with absorbent

bench pads for easy cleanup.[4]

Confirm that all required PPE is available and in good condition.

Locate the nearest safety shower and eye wash station.
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Handling:

Avoid direct contact with the substance.[3]

Avoid the formation or spread of dust in the air.[3]

When weighing the powder, do so in a fume hood or use a sealed container that is opened

only within the hood.[4]

Keep the container tightly closed when not in use.[2][3]

Storage:

Store in a cool, dry, and well-ventilated area.[3] The recommended storage temperature is

2-8°C.

Keep the container tightly closed as the material is hygroscopic (absorbs moisture from

the air).[1][2]

It is also light-sensitive.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
All waste containing N-[Tris(hydroxymethyl)methyl]acrylamide must be treated as

hazardous waste.

Collection:

Collect all contaminated materials (e.g., gloves, wipes, bench pads) in a designated,

closable, and clearly labeled hazardous waste container.[3]

Disposal:

Do not dispose of this chemical down the sink or in regular trash.[4]

Arrange for collection and disposal by a specialized and licensed disposal company.[3]

Adhere to all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][3]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[2][3]

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[2][5]

Chemical Spill Response Workflow
The following diagram outlines the logical steps for responding to a chemical spill of N-
[Tris(hydroxymethyl)methyl]acrylamide.
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Figure 1. Logical workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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